Crystal Structure and Molecular Dynamics of Phenol, 2-[[(5-methyl-3-isoxazolyl)imino]methyl]-: An In-Depth Technical Guide
Crystal Structure and Molecular Dynamics of Phenol, 2-[[(5-methyl-3-isoxazolyl)imino]methyl]-: An In-Depth Technical Guide
Executive Summary
The compound Phenol, 2-[[(5-methyl-3-isoxazolyl)imino]methyl]- —systematically known as (E)-2-(((5-methylisoxazol-3-yl)imino)methyl)phenol—is a highly specialized isoxazole-containing Schiff base. Schiff bases (imines) derived from salicylaldehyde are foundational to coordination chemistry, acting as versatile chelating ligands and dynamic pharmacophores. This whitepaper provides a comprehensive analysis of its synthesis, single-crystal X-ray diffraction (XRD) architecture, tautomeric logic, and photochromic properties, grounded in authoritative crystallographic data.
Chemical Identity & Mechanistic Significance
Integrating an isoxazole ring with a salicylaldimine core creates a molecule with unique electronic properties. The isoxazole moiety introduces additional heteroatoms (N and O) that can participate in secondary interactions, while the salicylaldimine core provides a classic
The structural dynamics of this compound are governed by the competition between two tautomeric states: the enol-imine form and the keto-enamine form. Understanding which state dominates in the solid crystal lattice is critical for predicting its behavior as a metal chelator or as a photoactive material.
Experimental Protocol: Synthesis & Crystallization
The synthesis of this Schiff base relies on a thermodynamically driven condensation reaction. The protocol below is designed as a self-validating system : the successful formation of the product is visually and analytically confirmed at each stage.
Step-by-Step Methodology
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Reagent Preparation: Equimolar quantities of salicylaldehyde (the electrophile) and 3-amino-5-methylisoxazole (the nucleophile) are dissolved in absolute ethanol. Causality: Ethanol is selected because it solubilizes the starting materials at elevated temperatures but acts as a poor solvent for the resulting Schiff base at room temperature, naturally driving precipitation.
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Condensation (Reflux): The mixture is refluxed on a water bath for 2 hours. Causality: Thermal energy overcomes the activation barrier for the nucleophilic attack of the primary amine on the carbonyl carbon. This forms a transient hemiaminal intermediate, which rapidly undergoes dehydration (loss of
) to yield the imine ( ) bond. -
Isolation: The reaction is cooled to room temperature, prompting the target Schiff base to precipitate as a distinctively colored solid. Self-Validation: The emergence of a yellow/orange precipitate is the first visual confirmation of extended
-conjugation indicative of imine formation. -
Recrystallization for XRD: To achieve diffraction-quality single crystals, the crude product is recrystallized from ethanol via slow evaporation. Causality: Slow cooling allows the molecules to arrange into the lowest-energy lattice configuration, minimizing structural defects and enabling high-resolution X-ray diffraction.
Workflow for the synthesis and crystallization of the Schiff base.
Crystallographic Architecture & Tautomeric Dynamics
Single-crystal X-ray diffraction provides definitive proof of the molecule's solid-state conformation. According to crystallographic studies by, the compound crystallizes in a noncentrosymmetric space group.
Enol-Imine vs. Keto-Enamine Tautomerism
The most critical structural question for salicylaldimines is their tautomeric state. XRD data unequivocally demonstrates that (E)-2-(((5-methylisoxazol-3-yl)imino)methyl)phenol exists in the enol-imine form within the crystal lattice.
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Bond Length Evidence: The
bond length is approximately , which is characteristic of a single bond. Conversely, the imine bond length is tightly constrained between , retaining strict double-bond character. -
Intramolecular Hydrogen Bonding: The enol form is locked in place by a strong intramolecular
hydrogen bond between the phenolic hydroxyl group and the imine nitrogen. This creates a stable, six-membered pseudo-ring (an motif) that planarizes the molecule and significantly lowers its ground-state energy.
Intermolecular Packing
Beyond the intramolecular forces, the crystal lattice is stabilized by weaker intermolecular
Crystallographic evidence supporting the enol-imine tautomer.
Physicochemical Properties: Photochromism
While many
Instead, it exhibits photochromic behavior . Upon irradiation with UV light, the crystalline compound undergoes a visible color change.
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Mechanistic Causality: This photochromism is driven by an Excited-State Intramolecular Proton Transfer (ESIPT). UV photon absorption excites the molecule, altering the electron density and increasing the acidity of the phenolic proton and the basicity of the imine nitrogen. This triggers a rapid proton transfer, temporarily shifting the molecule toward a keto-enamine geometry in the excited state.
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Self-Validation: Exposing the synthesized crystals to a standard laboratory UV lamp provides an immediate, non-destructive validation of the compound's optical activity and structural flexibility.
Quantitative Crystallographic Data
The following table summarizes the core crystallographic parameters derived from single-crystal XRD analysis at cryogenic temperatures .
| Parameter | Value / Description |
| Chemical Formula | |
| Molecular Weight | |
| Space Group | Noncentrosymmetric |
| Data Collection Temperature | |
| Radiation Type | |
| Dominant Motif |
Conclusion
Phenol, 2-[[(5-methyl-3-isoxazolyl)imino]methyl]- is a structurally dynamic Schiff base characterized by its stable enol-imine tautomeric form in the solid state. Driven by strong intramolecular hydrogen bonding and
References
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Mason, H. E., Howard, J. A. K., & Sparkes, H. A. (2020). Synthesis and structures of three isoxazole-containing Schiff bases. Acta Crystallographica Section C: Structural Chemistry, 76(9), 927-931. URL:[Link]
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Shivaraj, et al. (2010). Synthesis, characterization and biological activity of metal complexes of 3-amino-5-methyl isoxazole Schiff bases. Journal of Chemical and Pharmaceutical Research, 2(1), 375-384. URL:[Link]
